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Compound of Interest

Compound Name: 4-aminobenzene-1,2-diol

Cat. No.: B127442 Get Quote

An In-depth Technical Guide to 4-aminobenzene-1,2-diol

Introduction
4-aminobenzene-1,2-diol, also recognized as 4-aminocatechol or 3,4-dihydroxyaniline, is an

organic compound with the molecular formula C₆H₇NO₂.[1] This molecule is characterized by a

benzene ring substituted with an amino group and two adjacent hydroxyl groups, which impart

its distinct chemical properties and reactivity.[1] It serves as a versatile building block in organic

synthesis and has garnered interest in medicinal chemistry due to its biological activities.[1][2]

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

reactivity, and biological significance of 4-aminobenzene-1,2-diol, tailored for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
4-aminobenzene-1,2-diol is a white to off-white crystalline solid.[1][2] It is soluble in water and

alcohol.[1][2] The presence of both amino and hydroxyl functional groups allows it to participate

in a wide range of chemical reactions.[1][2]

Quantitative Data Summary
The key physicochemical properties of 4-aminobenzene-1,2-diol and its common salt forms

are summarized in the table below for easy comparison.
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Property Value Source

IUPAC Name 4-aminobenzene-1,2-diol [1]

Synonyms

4-Aminocatechol, 3,4-

Dihydroxyaniline, 4-Amino-1,2-

benzenediol

[1]

CAS Number 13047-04-6 [1][2]

Molecular Formula C₆H₇NO₂ [1][2]

Molecular Weight 125.13 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[1][2]

Boiling Point 351.9°C at 760 mmHg [3]

Flash Point 166.6°C [3]

Density 1.412 g/cm³ [3]

Solubility

Soluble in water and alcohol.

[1][2] Slightly soluble in DMSO

and Methanol.[3]

Storage Temperature
Refrigerator, under inert

atmosphere
[3][4]

Melting Point >180°C (decomposes) [5]

Hydrobromide Salt CAS 158627-59-9 [6]

Hydrobromide Mol. Weight 206.04 g/mol [6]

Hydrochloride Salt CAS 4956-56-3 [3][7]

Hydrochloride Mol. Weight 161.58 g/mol [7]

Synthesis and Reactivity
The synthesis of 4-aminobenzene-1,2-diol is most commonly achieved through the reduction

of 4-nitrocatechol.[2] The dual functionality of the amino and hydroxyl groups dictates its
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reactivity, allowing for oxidation reactions to form quinones and typical reactions of aromatic

amines.[2]

Experimental Protocols
1. Synthesis via Reduction of 4-Nitrocatechol

A prevalent method for synthesizing 4-aminobenzene-1,2-diol involves the chemical reduction

of 4-nitrocatechol.[2]

Objective: To reduce the nitro group of 4-nitrocatechol to an amino group.

Reagents:

4-nitrocatechol

Zinc dust[2]

Aqueous Hydrochloric Acid (HCl)[2]

Procedure:

4-nitrocatechol is refluxed with zinc dust in the presence of aqueous HCl.[2] The zinc

metal acts as the reducing agent, transferring electrons to the nitro group.[2]

The reaction mixture is monitored for the disappearance of the starting material.

Upon completion, the reaction is worked up to remove unreacted zinc and other

byproducts.

Purification of the crude product is performed to isolate 4-aminobenzene-1,2-diol.[2]

Note: This method, while effective, may produce byproducts, necessitating careful

purification steps.[2] Catalytic hydrogenation is another viable reduction protocol.[2]
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Synthesis of 4-aminobenzene-1,2-diol
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Caption: Synthetic route from 4-nitrocatechol.

2. Analytical Method: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds.[2]

Due to the polar nature and low volatility of 4-aminobenzene-1,2-diol, direct analysis can be

challenging, and derivatization may be required to improve its chromatographic behavior.[2]

Objective: To identify and quantify 4-aminobenzene-1,2-diol and potential impurities.
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Instrumentation: Gas chromatograph coupled to a mass spectrometer.

General Procedure:

Sample Preparation: A sample containing 4-aminobenzene-1,2-diol is dissolved in a

suitable solvent. Derivatization may be performed at this stage if necessary.

Injection: A small volume of the prepared sample is injected into the GC inlet.

Separation: The sample is vaporized and carried by an inert gas through a

chromatographic column, where separation occurs based on boiling point and polarity.

Detection: The separated components elute from the column and enter the mass

spectrometer, where they are ionized, fragmented, and detected based on their mass-to-

charge ratio.

Data Analysis: The resulting mass spectra are used to identify the compounds, and the

peak areas from the chromatogram are used for quantification.

Biological Activity and Signaling Pathways
4-aminobenzene-1,2-diol has demonstrated notable biological activities, positioning it as a

compound of interest for pharmaceutical research.

Anti-inflammatory Properties
Research indicates that 4-aminobenzene-1,2-diol functions as a cyclooxygenase-2 (COX-2)

inhibitor.[1][7] By inhibiting COX-2, it reduces the synthesis of prostaglandins, which are key

mediators of inflammation.[1][7] This mechanism suggests its potential for development as an

anti-inflammatory agent.[1]
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Caption: Inhibition of the COX-2 enzyme.

Other Biological Activities
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Matrix Metalloproteinase (MMP) Inhibition: 4-aminobenzene-1,2-diol has been shown to

exhibit inhibitory activity against matrix metalloproteinases, enzymes involved in tissue

remodeling and disease progression.[2][3]

Anticancer Potential: Some studies suggest that it may selectively inhibit the growth of

certain cancer cell lines.[2]

Staining Agent: In molecular biology, it is used as a reagent for staining applications due to

its reactivity with specific biomolecules.[1]

Applications
The unique properties of 4-aminobenzene-1,2-diol lend it to various applications across

different industries.

Pharmaceuticals: Its anti-inflammatory and enzyme-inhibiting properties make it a valuable

candidate for drug development.[1]

Chemical Industry: It serves as a building block in the synthesis of more complex molecules,

including dyes and pigments.[1]

Polymer Chemistry: It can be used as a monomer in polymerization processes.[1]

Biological Research: It is utilized as a reagent for staining and detecting biomolecules.[1]

Safety and Handling
Appropriate safety precautions must be observed when handling 4-aminobenzene-1,2-diol
and its salts.

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[8]

Handling: Handle in a well-ventilated area to avoid inhalation of dust.[8] Avoid contact with

skin and eyes.[8] Good industrial hygiene practices, such as washing hands before breaks

and after work, should be followed.[8]

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[8]
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First Aid:

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.[8]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes.[8]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[8]

Ingestion: Clean mouth with water and drink plenty of water afterwards.[8] In all cases of

exposure, seek medical attention if symptoms persist.[8]

The hydrochloride salt is classified with hazard statements H302, H312, H315, H319, H332,

and H335, indicating it may be harmful if swallowed or in contact with skin, causes skin and

serious eye irritation, and may cause respiratory irritation.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b127442#chemical-properties-of-4-aminobenzene-1-
2-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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